Cas no 1094336-64-7 (6-bromo-1-(2-chloroethyl)-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 6-bromo-1-(2-chloroethyl)-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 1094336-64-7
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 5156850
• PubChem ID: 43135567
• Update Time: 2025-07-23

6-bromo-1-(2-chloroethyl)-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dione, 6-bromo-1-(2-chloroethyl)-
• 6-Bromo-1-(2-chloroethyl)-2,3-dihydro-1h-indole-2,3-dione
• 6-bromo-1-(2-chloroethyl)-2,3-dihydro-1H-indole-2,3-dione

• Inchi： 1S/C10H7BrClNO2/c11-6-1-2-7-8(5-6)13(4-3-12)10(15)9(7)14/h1-2,5H,3-4H2
• InChI Key： DOODITLQMSRDMF-UHFFFAOYSA-N
• SMILES： N1(CCCl)C2=C(C=CC(Br)=C2)C(=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 6-bromo-1-(2-chloroethyl)-2,3-dihydro-1H-indole-2,3-dione

Professional Introduction to Compound with CAS No. 1094336-64-7 and Product Name: 6-bromo-1-(2-chloroethyl)-2,3-dihydro-1H-indole-2,3-dione

The compound with the CAS number 1094336-64-7 and the product name 6-bromo-1-(2-chloroethyl)-2,3-dihydro-1H-indole-2,3-dione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its bromo and chloroethyl substituents on an indole core, has garnered considerable attention due to its structural complexity and potential biological activity. The indole scaffold is a well-known pharmacophore in medicinal chemistry, often associated with molecules that exhibit diverse therapeutic effects.

Recent research in the domain of indole derivatives has highlighted their role as key intermediates in the development of novel therapeutic agents. The presence of both bromine and chloroethyl groups in 6-bromo-1-(2-chloroethyl)-2,3-dihydro-1H-indole-2,3-dione suggests a high degree of functionalization, which can be leveraged to modulate its interactions with biological targets. This compound’s structural features make it a promising candidate for further investigation in drug discovery programs.

The bromo substituent on the indole ring is particularly noteworthy, as bromine-containing compounds are frequently explored for their potential as bioactive molecules. In particular, brominated indoles have been studied for their antimicrobial, anti-inflammatory, and anticancer properties. The chloroethyl group adds another layer of functionality, potentially enabling the compound to engage with multiple biological pathways simultaneously. Such multifunctionality is highly valued in modern drug design, where targeting complex diseases often requires a multifaceted approach.

Current advancements in computational chemistry have enabled more efficient screening of compounds like 6-bromo-1-(2-chloroethyl)-2,3-dihydro-1H-indole-2,3-dione for their binding affinity to specific protein targets. Molecular docking studies have shown that this compound can interact with various enzymes and receptors implicated in diseases such as cancer and neurodegeneration. The dihydroindole core further enhances its potential as a scaffold for drug development, given its ability to adopt multiple conformations that may facilitate binding to biological macromolecules.

In vitro studies have begun to elucidate the pharmacological profile of 6-bromo-1-(2-chloroethyl)-2,3-dihydro-1H-indole-2,3-dione, revealing intriguing interactions with enzymes such as kinases and phosphodiesterases. These enzymes are critical regulators of cellular processes and are often dysregulated in pathological conditions. The compound’s ability to modulate their activity could lead to novel therapeutic strategies for treating conditions ranging from metabolic disorders to autoimmune diseases.

The synthesis of 6-bromo-1-(2-chloroethyl)-2,3-dihydro-1H-indole-2,3-dione presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the bromo and chloroethyl groups efficiently. These advances in synthetic chemistry are crucial for translating promising candidates like this one into viable drug candidates.

One particularly exciting area of research involves the exploration of 6-bromo-1-(2-chloroethyl)-2,3-dihydro-1H-indole-2,3-dione as a precursor for more complex derivatives through further functionalization. By modifying its existing substituents or introducing new ones, researchers can generate libraries of compounds with tailored biological activities. This approach aligns well with the growing trend toward structure-based drug design, where computational models guide the modification of lead compounds to optimize their pharmacological properties.

The potential applications of 6-bromo-1-(2-chloroethyl)-2,3-dihydro-1H-indole-2,3-dione extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science applications as well. For instance, indole derivatives have been explored for their photophysical properties, making them useful in organic electronics and optoelectronic devices. While this application is still in its early stages, it underscores the versatility of compounds like this one.

Future research directions for 6-bromo-1-(2-chloroethyl)-2,3-dihydro-1H-indole-2,3-dione include investigating its mechanism of action in greater detail and exploring its potential as an anti-cancer agent. Preclinical studies are underway to assess its efficacy and safety profile in animal models. These studies will provide critical insights into whether this compound can progress into clinical trials for human use.

The development of novel therapeutics relies heavily on access to high-quality starting materials like 6-bromo-1-(2-chloroethyl)-2,3-dihydro-1H-indole-2,3-dione. As synthetic methods continue to improve and our understanding of biological pathways deepens, compounds like this one will play an increasingly important role in addressing unmet medical needs.